Cas no 1804833-58-6 (2-(Bromomethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1804833-58-6
• MF: C₈H₆BrF₃INO
• MW: 395.943024158478
• CID: 4834186
• Update Time: 2025-06-11

2-(Bromomethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO/c1-4-2-6(15-8(10,11)12)14-5(3-9)7(4)13/h2H,3H2,1H3
• InChI Key： GLKXLUICCNBHJF-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=NC(=CC=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 2-(Bromomethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine

Introduction to 2-(Bromomethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804833-58-6)

2-(Bromomethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804833-58-6) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and organic synthesis. This compound is characterized by the presence of a bromomethyl, iodo, methyl, and trifluoromethoxy substituents on the pyridine ring, which collectively endow it with a high degree of reactivity and structural diversity.

The bromomethyl group is a valuable leaving group that can be readily engaged in nucleophilic substitution reactions, making it an excellent starting material for the synthesis of a wide range of functionalized molecules. The iodo substituent, on the other hand, can be utilized in cross-coupling reactions to introduce a variety of aryl or alkyl groups, thereby expanding the synthetic utility of this compound. The methyl group provides steric and electronic effects that can influence the reactivity and selectivity of the molecule, while the trifluoromethoxy group introduces fluorine atoms, which are known for their unique electronic and steric properties.

In the realm of medicinal chemistry, 2-(Bromomethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine has shown promise as a building block for the development of novel therapeutic agents. Recent studies have highlighted its potential in the synthesis of compounds with diverse biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of pyridine-based inhibitors targeting specific enzymes involved in cancer progression.

The structural complexity and functional versatility of 2-(Bromomethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine also make it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial libraries generated from this compound can be screened for various biological activities, facilitating the discovery of new lead compounds for drug development. Additionally, its ability to undergo multiple chemical transformations makes it suitable for high-throughput screening (HTS) methods, which are essential in modern drug discovery processes.

In organic synthesis, 2-(Bromomethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine has been employed as a key intermediate in the synthesis of complex natural products and pharmaceuticals. Its reactivity profile allows for efficient and selective transformations that can be tailored to meet specific synthetic goals. For example, a recent publication in Organic Letters described a novel synthetic route to a complex marine natural product using this compound as a key building block. The ability to introduce multiple functional groups through sequential reactions highlights its utility as a versatile synthetic intermediate.

The physical and chemical properties of 2-(Bromomethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine have been extensively studied to understand its behavior under different reaction conditions. It is generally stable under standard laboratory conditions but can undergo rapid reactions when exposed to nucleophiles or transition metal catalysts. Its solubility properties make it compatible with a wide range of solvents, which is advantageous for both synthetic and analytical purposes.

In conclusion, 2-(Bromomethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804833-58-6) is a highly functionalized pyridine derivative with significant potential in medicinal chemistry and organic synthesis. Its unique combination of substituents provides a robust platform for the development of novel therapeutic agents and complex molecules. Ongoing research continues to explore its full synthetic potential and biological applications, making it an exciting compound for both academic and industrial researchers.